Cas no 191723-66-7 (L-Threonine 7-Amido-4-Methylcoumarin)

• Product Name: L-Threonine 7-Amido-4-Methylcoumarin
• CAS No: 191723-66-7
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• MDL: MFCD00152180
• CID: 136615
• PubChem ID: 7015864
• Update Time: 2025-10-19

L-Threonine 7-Amido-4-Methylcoumarin Chemical and Physical Properties

Names and Identifiers

• Butanamide,2-amino-3-hydroxy-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (2S,3R)-
• H-L-Thr-AMC
• H-Thr-AMC
• L-Threonine 7-amido-4-methylcoumarin
• (2S,3R)-2-amino-3-hydroxy-N-(4-methyl-2-oxochromen-7-yl)butanamide
• THREONINE-AMC
• L-THREONINE 7-AMINO-4-METHYL COUMARIN
• (S)-2-AMINO-3-HYDROXYBUTANOIC ACID 7-AMIDO-4-METHYL COUMARIN
• Butanamide,2-amino-3-hydroxy-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-,(2S,3R)-
• DTXSID80426784
• AKOS025294808
• 191723-66-7
• MFCD00152180
• Butanamide, 2-amino-3-hydroxy-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (2S,3R)-
• (2S,3R)-2-amino-3-hydroxy-N-(4-methyl-2-oxo-2H-chromen-7-yl)butanamide
• L-Threonine 7-amido-4-methyl coumarin
• L-Threonine 7-Amido-4-Methylcoumarin

• MDL： MFCD00152180
• Inchi： 1S/C14H16N2O4/c1-7-5-12(18)20-11-6-9(3-4-10(7)11)16-14(19)13(15)8(2)17/h3-6,8,13,17H,15H2,1-2H3,(H,16,19)/t8-,13+/m1/s1
• InChI Key： OIZVQDJSQAAKEU-OQPBUACISA-N
• SMILES： O[C@H](C)[C@@H](C(NC1C=CC2C(C)=CC(=O)OC=2C=1)=O)N

Computed Properties

• Exact Mass: 276.11100
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 105.56000
• LogP: 1.52130

L-Threonine 7-Amido-4-Methylcoumarin Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on L-Threonine 7-Amido-4-Methylcoumarin

L-Threonine 7-Amido-4-Methylcoumarin (CAS No: 191723-66-7)

L-Threonine 7-Amido-4-Methylcoumarin, also known by its CAS number 191723-66-7, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is a derivative of coumarin, a naturally occurring aromatic organic compound, and has been modified to include an amide group at the 7-position and a methyl group at the 4-position. The presence of these substituents imparts unique chemical and biological properties to the molecule, making it a valuable tool in various research and industrial applications.

The structure of L-Threonine 7-Amido-4-Methylcoumarin consists of a coumarin backbone with specific functional groups attached. The amide group at the 7-position introduces hydrogen bonding capabilities, which can influence the compound's solubility, stability, and interactions with biological systems. The methyl group at the 4-position adds bulk to the molecule, potentially affecting its pharmacokinetics and bioavailability. These structural features make L-Threonine 7-Amido-4-Methylcoumarin a versatile compound for use in drug design and development.

Recent studies have highlighted the potential of L-Threonine 7-Amido-4-Methylcoumarin as a fluorescent probe for detecting specific biomolecules. Its ability to emit fluorescence under certain conditions has made it useful in bioimaging applications, where it can be employed to track cellular processes in real-time. This property is particularly advantageous in cancer research, where precise monitoring of tumor progression and response to therapy is critical.

In addition to its diagnostic applications, L-Threonine 7-Amido-4-Methylcoumarin has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. For instance, research has demonstrated its potential to modulate the activity of kinases, which are key players in cell signaling and proliferation. This makes it a candidate for the development of targeted therapies aimed at treating diseases such as cancer and inflammatory disorders.

The synthesis of L-Threonine 7-Amido-4-Methylcoumarin involves a multi-step process that typically begins with the preparation of coumarin derivatives. The introduction of the amide and methyl groups requires careful optimization to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for producing this compound, reducing costs and improving scalability for industrial applications.

L-Threonine 7-Amido-4-Methylcoumarin has also been explored for its potential as an antimicrobial agent. Studies have shown that it exhibits activity against various bacterial strains, including those resistant to conventional antibiotics. This discovery underscores its potential role in addressing the growing challenge of antibiotic resistance, a critical issue in global healthcare.

The stability and shelf-life of L-Threonine 7-Amido-4-Methylcoumarin are important considerations for its storage and use. Research indicates that the compound is stable under normal conditions but may degrade when exposed to light or high temperatures. Proper storage practices are essential to maintain its efficacy and ensure consistent performance in experimental settings.

In conclusion, L-Threonine 7-Amido-4-Methylcoumarin (CAS No: 191723-66-7) is a multifaceted compound with diverse applications in biotechnology, pharmacology, and diagnostics. Its unique chemical properties, coupled with recent advances in its synthesis and application, position it as a valuable asset in the development of innovative therapeutic agents and diagnostic tools.